Cas no 10517-99-4 (Methanesulfonyl-malononitrile)

• Product Name: Methanesulfonyl-malononitrile
• CAS No: 10517-99-4
• MF: C₄H₄N₂O₂S
• MW: 144.151759147644
• CID: 2874804
• Update Time: 2023-08-10

Methanesulfonyl-malononitrile Chemical and Physical Properties

Names and Identifiers

• methanesulfonyl-malononitrile
• Methanesulfonyl-malononitrile

• Inchi： 1S/C4H4N2O2S/c1-9(7,8)4(2-5)3-6/h4H,1H3
• InChI Key： DSWZBKUBUARMNY-UHFFFAOYSA-N
• SMILES： S(C)(C(C#N)C#N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 264
• XLogP3: -0.6
• Topological Polar Surface Area: 90.1